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Compound of Interest

Compound Name:
6-Bromo-3-methoxy-2-

methylpyridine

CAS No.: 850882-87-0

Cat. No.: B1375898

Get Quote

The substituted pyridine core is a cornerstone of modern medicinal chemistry, appearing in a

vast array of therapeutic agents. Among the myriad of functionalized pyridines, those bearing a

combination of bromo, methoxy, and methyl groups are particularly valuable as versatile

intermediates. This guide focuses on the discovery and history of "6-Bromo-3-methoxy-2-
methylpyridine" and its closely related isomers. While specific literature on the 6-bromo

isomer is not as prevalent, a comprehensive understanding of its synthesis and applications

can be constructed by examining the well-documented chemistry of its structural relatives, such

as 2-Bromo-3-methoxy-6-methylpyridine and 3-Bromo-6-methoxy-2-methylpyridine.

These compounds serve as critical building blocks in the synthesis of complex molecules for

the pharmaceutical and agrochemical industries.[1][2] The strategic placement of a bromine

atom provides a reactive handle for a variety of cross-coupling reactions, enabling the

construction of carbon-carbon and carbon-nitrogen bonds. The methoxy and methyl groups, in

turn, modulate the electronic properties, lipophilicity, and metabolic stability of the final target

molecules. This guide will provide an in-depth exploration of the synthetic routes to these key

intermediates, the chemical reasoning behind the methodologies, and their historical context

and applications in drug discovery.
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Part 1: The Strategic Importance of Brominated
Methoxy-Methyl-Pyridines
The utility of brominated methoxy-methyl-pyridine isomers in organic synthesis stems from the

distinct roles of each substituent. The bromine atom, typically introduced via electrophilic

bromination or from a bromo-precursor, is the primary site for synthetic elaboration. Its

presence allows for participation in powerful palladium-catalyzed cross-coupling reactions such

as the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.[1][3] This capability is

fundamental to modern drug discovery, enabling the efficient assembly of complex molecular

architectures from simpler fragments.

The methoxy group, an electron-donating substituent, influences the reactivity of the pyridine

ring and can be a key determinant of the biological activity of the final compound. It can also

serve as a surrogate for a hydroxyl group, offering a handle for further functionalization or

acting as a key hydrogen bond acceptor in ligand-receptor interactions. The methyl group

provides steric bulk and can modulate the conformation of the molecule, which can be critical

for selective binding to a biological target. The interplay of these three substituents makes this

class of pyridines a rich scaffold for combinatorial library synthesis and lead optimization

campaigns.

Part 2: Synthetic Methodologies and Mechanistic
Insights
The synthesis of brominated methoxy-methyl-pyridines can be approached in several ways,

primarily depending on the desired substitution pattern and the availability of starting materials.

Common strategies involve the methylation of a corresponding hydroxy-pyridine, the

bromination of a pre-existing methoxy-methyl-pyridine, or the construction of the pyridine ring

itself.

Synthesis of 2-Bromo-3-methoxy-6-methylpyridine
A prevalent and efficient method for the synthesis of 2-Bromo-3-methoxy-6-methylpyridine

involves the methylation of 2-bromo-3-hydroxy-6-methylpyridine.[4] This reaction is a classic

example of a Williamson ether synthesis.

Experimental Protocol:
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Reaction Setup: A mixture of 2-bromo-3-hydroxy-6-methyl-pyridine (1 equivalent), potassium

carbonate (2 equivalents), and iodomethane (1.5 equivalents) is prepared in acetone.[4]

Reaction Conditions: The stirred mixture is heated under reflux overnight.[4]

Workup and Purification: Upon completion, the reaction mixture is filtered to remove the

inorganic salts. The filtrate is then concentrated under reduced pressure. The resulting crude

product is purified by silica gel chromatography (eluent: hexane:ethyl acetate, 95:5 to 9:1) to

yield the desired 2-bromo-3-methoxy-6-methylpyridine as a white solid.[4]

Causality and Experimental Choices:

Base (Potassium Carbonate): Potassium carbonate is a mild inorganic base used to

deprotonate the hydroxyl group of the starting material, forming a more nucleophilic

phenoxide. Its insolubility in acetone drives the reaction forward as the phenoxide is

generated on the surface of the solid base.

Solvent (Acetone): Acetone is a polar aprotic solvent that readily dissolves the organic

reactants but not the inorganic base. It has a convenient boiling point for running the reaction

at a moderate temperature under reflux.

Methylating Agent (Iodomethane): Iodomethane is a highly reactive electrophile for SN2

reactions. The iodide is an excellent leaving group, facilitating the nucleophilic attack by the

phenoxide.

Purification: Silica gel chromatography is a standard method for purifying organic

compounds, effectively separating the desired product from any unreacted starting material

or byproducts based on polarity.

Data Summary:
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Property Value Reference

Product Name
2-Bromo-3-methoxy-6-

methylpyridine
[4]

CAS Number 24207-22-5 [4][5]

Molecular Formula C7H8BrNO [4][5]

Molecular Weight 202.05 g/mol [4][5]

Appearance White solid [4]

Yield 88.3% [4]

¹H NMR (500 MHz, CDCl₃)

δ 2.46 (s, 3H), 3.87 (s, 3H),

7.04 (d, J = 8.0 Hz, 1H), 7.10

(d, J = 8.0 Hz, 1H)

[4]

Experimental Workflow Diagram:
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Synthesis of 2-Bromo-3-methoxy-6-methylpyridine.

Synthesis of 3-Bromo-6-methoxy-2-methylpyridine
The synthesis of the isomer 3-Bromo-6-methoxy-2-methylpyridine is less commonly detailed in

step-by-step protocols within the reviewed literature. However, its availability from commercial

suppliers suggests established synthetic routes.[6] General synthetic strategies would likely

involve either the bromination of 6-methoxy-2-methylpyridine or the methoxylation of a 3-

bromo-6-halo-2-methylpyridine precursor. The regioselectivity of the bromination would be a

key challenge to control in the former approach.

Physicochemical Data:

Property Value Reference

Product Name
3-Bromo-6-methoxy-2-

methylpyridine
[6]

CAS Number 126717-59-7 [6]

Molecular Formula C₇H₈BrNO [6]

Molecular Weight 202.05 g/mol [6]

Appearance Liquid [6]

Density 1.468 g/mL at 25 °C [6]

Refractive Index n20/D 1.548 [6]

Part 3: Historical Context and Applications in Drug
Discovery
The development of synthetic routes to substituted pyridines has been driven by their immense

importance in medicinal chemistry. Patents for the preparation of related compounds, such as

2-bromo-3-methoxypyridine, highlight various synthetic strategies, including the bromination of

2-nitro-3-methoxypyridine.[7] This particular method is noted for its high yield and purity,

making it suitable for industrial-scale production.[7][8]
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The 3-methoxypyridine moiety, introduced via intermediates like those discussed, is a common

feature in a range of biologically active compounds. These include agents targeting the central

nervous system and inhibitors of key signaling proteins in oncology.[1] For instance, 2-bromo-3-

methoxypyridine is a crucial intermediate in the synthesis of inhibitors for the AXL receptor

tyrosine kinase, a target in cancer therapy.[1] Furthermore, this class of compounds serves as

a building block for camptothecin analogues, which are topoisomerase inhibitors used in

cancer treatment.[1]

The general workflow for utilizing these intermediates in a drug discovery program is illustrated

below.

Drug Discovery Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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